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Compound of Interest

Compound Name: 5-Bromo-2-hydroxynicotinonitrile

Cat. No.: B1277732

An In-depth Technical Guide to 5-Bromo-2-hydroxynicotinonitrile

This technical guide provides a comprehensive overview of 5-Bromo-2-
hydroxynicotinonitrile, catering to researchers, scientists, and professionals in drug
development. It covers the compound's known properties, synthesis, and potential applications.

Introduction and History

5-Bromo-2-hydroxynicotinonitrile, also known by synonyms such as 3-Cyano-5-bromo-2-
hydroxypyridine and 5-Bromo-3-cyano-2(1H)-pyridinone, is a substituted nicotinonitrile
derivative.[1] While a detailed historical account of its initial discovery and synthesis is not
readily available in published literature, its primary role is that of a valuable synthetic
intermediate in medicinal chemistry and drug discovery research. The presence of a bromine
atom, a nitrile group, and a hydroxyl group on the pyridine ring offers versatile reactivity for
constructing more complex molecules.[2] Compounds with similar aminocyanopyridine cores
have shown significant potential in pharmaceutical research, notably as inhibitors of key
signaling proteins.

Physicochemical Properties

The fundamental properties of 5-Bromo-2-hydroxynicotinonitrile have been collated from
various chemical suppliers and databases. These quantitative data are summarized in the table
below for clarity and easy reference.
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Property Value Source
CAS Number 405224-22-8 [1]
Molecular Formula CeH3BrN20 [1]
Molecular Weight 199.00 g/mol [1]
Melting Point 216-223 °C AKSci

Boiling Point (Predicted)

292.1 °C at 760 mmHg

[1]

Purity (Typical) > 95-98% AKSci, Synblock
Appearance Solid AKSci
MDL Number MFCD07363806 [1]

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-2-hydroxynicotinonitrile is not extensively detailed in dedicated

publications. However, based on standard organic chemistry principles and analogous

reactions, two primary synthetic routes are proposed. The most direct method is the

electrophilic bromination of its precursor, 2-hydroxynicotinonitrile.

General Synthetic Workflow

The logical flow for the primary synthesis route is depicted below. The electron-donating

hydroxyl group at the C2 position activates the pyridine ring, directing the electrophilic

substitution to the C5 position.
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Caption: General workflow for the synthesis of 5-Bromo-2-hydroxynicotinonitrile.

Detailed Experimental Protocol: Electrophilic
Bromination

The following is a representative protocol for the synthesis via direct bromination, adapted from
general methods for electrophilic aromatic bromination.

Materials:

2-Hydroxynicotinonitrile (1.0 mmol, 120.1 mg)

N-Bromosuccinimide (NBS) (1.0 mmol, 178.0 mg)

Acetonitrile (MeCN) (5 mL)

Dichloromethane (CH2Clz2)
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Water (H20)
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography

Procedure:

Dissolve 2-hydroxynicotinonitrile (1.0 mmol) in acetonitrile (5 mL) in a round-bottom flask.
Cool the solution to 0 °C in an ice bath.
Add N-Bromosuccinimide (1.0 mmol) to the solution in one portion.

Stir the resulting mixture at 0 °C for 30 minutes, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water (15 mL).

Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x
15 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the resulting crude residue by column chromatography on silica gel to yield the final
product, 5-Bromo-2-hydroxynicotinonitrile.

Biological Activity and Potential Applications

While specific biological data for 5-Bromo-2-hydroxynicotinonitrile is limited, its structural

motifs are of significant interest in drug discovery. Compounds featuring a cyanopyridine core

are known to act as "hinge-binding" moieties in various kinase inhibitors.
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It is suggested that derivatives of 5-Bromo-2-hydroxynicotinonitrile could be investigated as
potential inhibitors of Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAP-
K2 or MK-2), a key enzyme implicated in inflammatory disease pathways. The logical
relationship for this therapeutic potential is outlined below.
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Caption: Potential mechanism of action for derivatives as kinase inhibitors.

The versatile functional groups of 5-Bromo-2-hydroxynicotinonitrile make it an ideal starting
material for creating libraries of more complex molecules to screen for activity against such
targets. The hydroxyl group can be alkylated or used in coupling reactions, the nitrile can be
hydrolyzed or reduced, and the bromine atom allows for various cross-coupling reactions (e.g.,
Suzuki, Sonogashira) to build molecular complexity.

Conclusion
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5-Bromo-2-hydroxynicotinonitrile is a readily synthesizable heterocyclic compound that
holds considerable potential as a building block in medicinal chemistry. While its own discovery
history and biological profile are not extensively documented, its utility is evident from its role as
an intermediate in the synthesis of other complex molecules. Future research could focus on
fully characterizing its biological activity and exploring the therapeutic potential of its
derivatives, particularly in the context of kinase inhibition for inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 405224-22-8 | 5-Bromo-2-hydroxynicotinonitrile - Synblock [synblock.com]

o 2. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental
Verification - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Discovery and history of 5-Bromo-2-
hydroxynicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277732#discovery-and-history-of-5-bromo-2-
hydroxynicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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